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Compound of Interest

Compound Name: (+)-Biotin-PEG10-OH

Cat. No.: B15588490

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for (+)-
Biotin-PEG10-OH based on available data for similar compounds. A specific Safety Data
Sheet (SDS) for (+)-Biotin-PEG10-OH was not available. Therefore, this guide should be used
for informational purposes, and it is crucial to consult the SDS of the specific product being
used and to conduct a thorough risk assessment before handling this chemical.

Introduction

(+)-Biotin-PEG10-OH is a heterobifunctional molecule consisting of biotin, a vitamin with high
affinity for avidin and streptavidin, linked to a hydroxyl group through a 10-unit polyethylene
glycol (PEG) spacer. This reagent is commonly used in bioconjugation, drug delivery, and
diagnostic tool development.[1] Given its application in research and development, a
comprehensive understanding of its safety profile and proper handling procedures is essential
to ensure laboratory safety.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of (+)-Biotin-
PEG10-OH.
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Property Value Reference
Molecular Formula C30H57N3012S [1112]
Molecular Weight 683.85 g/mol [1][2]
Appearance Waxy Solid [1]

Purity >95% [2]

B Soluble in water, DMSO, and
Solubility [3]
DMF.

N -18°C to -20°C for long-term
Storage Conditions ) [11[2][3]
storage, protected from light.

Hazard Identification and Classification

Based on the safety data sheets of similar biotin-PEG compounds and D(+)-Biotin, (+)-Biotin-
PEG10-OH is not classified as a hazardous substance or mixture according to Regulation (EC)
No. 1272/2008 and is not considered hazardous by the 2012 OSHA Hazard Communication
Standard.[4][5] However, as with any chemical, it should be handled with care. The primary
hazards are associated with the physical form (potential for dust formation) and the lack of
comprehensive toxicological data.

To the best of our knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[6]

First-Aid Measures

In the event of exposure, the following first-aid measures are recommended based on data for
similar compounds:
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Exposure Route

First-Aid Protocol Reference

Inhalation

Move the person to fresh air. If
not breathing, give artificial [5]

respiration.

Skin Contact

Wash off with soap and plenty 5]
of water.

Eye Contact

Flush eyes with water as a

[5]

precaution.

Ingestion

Never give anything by mouth
to an unconscious person. [5]

Rinse mouth with water.

Fire-Fighting Measures

In case of a fire involving (+)-Biotin-PEG10-OH, the following measures should be taken:

Aspect

Recommendation Reference

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical, [6]

or carbon dioxide.

Hazardous Combustion

Products

In case of fire, carbon oxides,
nitrogen oxides (NOx), and [4107]

sulfur oxides may be liberated.

Special Protective Equipment

Wear a self-contained
breathing apparatus for [6]

firefighting if necessary.

Accidental Release Measures

For accidental spills or releases, the following procedures are advised:
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Step Protocol Reference

) Avoid dust formation. Avoid
Personal Precautions ) ) [6]
breathing vapors, mist, or gas.

_ _ Do not let the product enter
Environmental Precautions _
drains.

Sweep up and shovel. Keep in
Containment and Cleaning suitable, closed containers for [6]

disposal.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the compound and
ensuring safety.

Handling

o Provide appropriate exhaust ventilation at places where dust is formed.[5]
e Avoid contact with skin and eyes.[4]

» Handle with gloves. Gloves must be inspected prior to use. Use proper glove removal
technique (without touching the glove's outer surface) to avoid skin contact with this product.

[6]

Storage

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]
e Recommended long-term storage is at -18°C to -20°C.[1][2]

e Protect from light.[2]

Exposure Controls and Personal Protection

To minimize exposure, the following personal protective equipment (PPE) is recommended:
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Protection Type

Recommendation

Reference

Eye/Face Protection

Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).

[6]

Skin Protection

Handle with gloves. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory
practices. Wash and dry

hands.

[6]

Respiratory Protection

Respiratory protection is not
required. Where protection
from nuisance levels of dusts
are desired, use type N95 (US)
or type P1 (EN 143) dust
masks.

Stability and Reactivity

Aspect

Information

Reference

Chemical Stability

Stable under recommended

storage conditions.

[7]

Conditions to Avoid

No specific conditions to avoid

are known.

[7]

Incompatible Materials

Strong oxidizing agents.

[7]

Hazardous Decomposition

Products

Under fire conditions, may
produce carbon monoxide,
carbon dioxide, nitrogen

oxides, and sulfur oxides.

[4]
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Toxicological Information

No specific toxicological data for (+)-Biotin-PEG10-OH is available. The information below is
based on D(+)-Biotin.

o Acute Toxicity: Shall not be classified as acutely toxic.[7]
o Skin Corrosion/Irritation: Shall not be classified as corrosive/irritant to skin.[7]

o Serious Eye Damage/Eye Irritation: Shall not be classified as seriously damaging to the eye
or eye irritant.[7]

» Respiratory or Skin Sensitization: Shall not be classified as a respiratory or skin sensitizer.[7]
e Germ Cell Mutagenicity: Shall not be classified as germ cell mutagenic.[7]
o Carcinogenicity: Shall not be classified as carcinogenic.[7]

» Reproductive Toxicity: Shall not be classified as a reproductive toxicant.[7]

Disposal Considerations

Dispose of waste in accordance with local, state, and federal regulations. Offer surplus and
non-recyclable solutions to a licensed disposal company.[6]

Safe Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of (+)-Biotin-
PEG10-OH in a research environment.
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Safe Handling Workflow for (+)-Biotin-PEG10-OH
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Caption: A logical workflow for the safe handling of (+)-Biotin-PEG10-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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